Cas no 287204-25-5 (Ethanone,1-(1,3-benzodioxol-5-yl)-2-fluoro-)

• Product Name: Ethanone,1-(1,3-benzodioxol-5-yl)-2-fluoro-
• CAS No: 287204-25-5
• MF: C₉H₇FO₃
• MW: 182.148486375809
• CID: 248712
• PubChem ID: 45080810
• Update Time: 2025-04-19

Ethanone,1-(1,3-benzodioxol-5-yl)-2-fluoro- Chemical and Physical Properties

Names and Identifiers

• Ethanone,1-(1,3-benzodioxol-5-yl)-2-fluoro-
• Ethanone, 1-(1,3-benzodioxol-5-yl)-2-fluoro- (9CI)
• 1-(1,3-benzodioxol-5-yl)-2-fluoroethanone
• 1-(1, 3-benzodioxol-5-yl)-2-fluoroethanone
• 1-(1,3-dioxaindan-5-yl)-2-fluoroethan-1-one
• 1-(2H-1,3-Benzodioxol-5-yl)-2-fluoroethan-1-one
• 287204-25-5
• EN300-4251838
• DTXSID00664101
• Ethanone,1-(1,3-benzodioxol-5-yl)-2-fluoro-(9ci)
• SCHEMBL7253369

• Inchi： 1S/C9H7FO3/c10-4-7(11)6-1-2-8-9(3-6)13-5-12-8/h1-3H,4-5H2
• InChI Key： CHASNYJELCIVDW-UHFFFAOYSA-N
• SMILES： FCC(C1C=CC2=C(C=1)OCO2)=O

Computed Properties

• Exact Mass: 182.03791
• Monoisotopic Mass: 182.03792224g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles Benzodioxoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles